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Compound of Interest

Compound Name: Isobutylcitral

Cat. No.: B15466157 Get Quote

A comprehensive literature search for the bioactive properties of isobutylcitral has yielded no

available scientific data. As such, a direct comparative bioactivity study between isobutylcitral
and citral cannot be conducted at this time.

While extensive research has been published on the various biological activities of citral, a

naturally occurring monoterpene aldehyde, there is a notable absence of information in the

scientific literature regarding "isobutylcitral." This includes a lack of data on its synthesis,

isolation, or any evaluation of its potential biological effects.

Therefore, the core requirement of this comparison guide—to objectively compare the

performance of isobutylcitral with citral and provide supporting experimental data—cannot be

fulfilled.

Information Available for Citral
Citral is a well-characterized compound, known to be a mixture of two geometric isomers,

geranial (trans-citral) and neral (cis-citral). It is a major component of the essential oils of

several plants, including lemongrass and citrus fruits.[1]

Numerous studies have investigated the bioactivities of citral, revealing a broad spectrum of

effects, including:

Antimicrobial Activity: Citral has demonstrated efficacy against various bacteria and fungi.[1]

[2]
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Anti-inflammatory Activity: Research has shown that citral can modulate inflammatory

pathways.[3][4]

Antioxidant Activity: Citral has been reported to possess antioxidant properties, scavenging

free radicals.[5][6]

Anticancer Activity: Several studies have explored the potential of citral as an anticancer

agent, investigating its effects on cancer cell lines.[7][8]

The mechanisms underlying these activities often involve the modulation of specific signaling

pathways. For instance, citral's anti-inflammatory effects have been linked to the suppression

of COX-2 expression.

The Missing Counterpart: Isobutylcitral
In contrast to the wealth of data on citral, dedicated searches for "isobutylcitral" across

multiple scientific databases have not returned any relevant results. This suggests that

isobutylcitral is either a novel, uncharacterized compound or a substance that has not been

the subject of published scientific investigation into its biological properties.

Without any experimental data on isobutylcitral, it is impossible to:

Summarize quantitative data into comparative tables.

Provide detailed experimental protocols for its bioactivity assessment.

Create diagrams of its potential signaling pathways or experimental workflows.

Conclusion:

A comparative bioactivity study between isobutylcitral and citral is not feasible due to the

complete lack of available scientific information on isobutylcitral. While the bioactivities of

citral are well-documented, no data exists in the public domain to facilitate a comparison.

Further research, including the synthesis and biological evaluation of isobutylcitral, would be

required before such a comparative analysis could be undertaken.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5339496/
https://www.bohrium.com/paper-details/anti-inflammatory-activity-of-the-essential-oil-citral-in-experimental-infection-with-staphylococcus-aureus-in-a-model-air-pouch/811061309637394432-7419
https://pubmed.ncbi.nlm.nih.gov/28088731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9656011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6367486/
https://bmrat.org/index.php/BMRAT/article/view/954
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/product/b15466157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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